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Compound of Interest

Compound Name: BLT-1

Cat. No.: B15608164

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of BLT-1 (Block lipid transport-1). It is designed to be a

preferred resource for laboratory safety and chemical handling, offering value beyond the

product itself to ensure a safe research environment.

Disclaimer: This document is intended as a guide and should be supplemented by a

comprehensive Safety Data Sheet (SDS) from the supplier. If an SDS is not available, this

material should be handled as potentially hazardous.

Compound Information and Physical Properties
BLT-1, also known as Block lipid transport-1, is a selective inhibitor of the scavenger receptor

B, type 1 (SR-BI). It is a thiosemicarbazone copper chelator used in research to study lipid

transport and as a potent inhibitor of Hepatitis C virus (HCV) entry.[1][2]
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Property Value Source

CAS Number 321673-30-7 [3][4][5]

Molecular Formula C₁₂H₂₃N₃S [3][4]

Molecular Weight 241.4 g/mol [3][4][5]

Appearance White to tan solid/powder [5]

Storage Temperature
-20°C or 2-8°C (refer to

supplier)
[3][4][5]

Stability ≥ 4 years at -20°C [3][4]

Personal Protective Equipment (PPE)
Given that BLT-1 should be considered hazardous, the following personal protective equipment

is mandatory when handling the compound, especially in its powdered form.[3]

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving is

recommended)
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

To protect eyes from splashes

and fine particles.

Skin and Body Protection A fully buttoned laboratory coat To protect skin and clothing.

Respiratory Protection
Work in a certified chemical

fume hood

To prevent inhalation of the

powder.

Operational Plan: Safe Handling and Storage
Strict adherence to the following procedures is crucial to prevent exposure and maintain the

integrity of BLT-1.

Handling:
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Weighing: Always weigh the solid compound within a chemical fume hood.

Solution Preparation: Prepare solutions in a chemical fume hood. BLT-1 is soluble in organic

solvents like DMSO, ethanol, and dimethylformamide (DMF).[3] For aqueous solutions, first

dissolve the compound in a minimal amount of the appropriate organic solvent before further

dilution.

General Hygiene: Do not ingest, inhale, or allow contact with eyes, skin, or clothing. Wash

hands and exposed skin thoroughly after handling.[3]

Storage:

Store the solid compound at the recommended temperature, typically -20°C, in a tightly

sealed container.[3][4]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-20°C or -80°C as recommended by the supplier.

Disposal Plan
All waste contaminated with BLT-1 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated PPE (gloves, etc.), weigh boats,

and other solid materials should be collected in

a dedicated, clearly labeled hazardous waste

container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a sealed, properly labeled

hazardous waste container. Do not mix with

other waste streams unless compatibility is

confirmed.

Sharps

Contaminated needles and syringes must be

disposed of in a designated sharps container for

hazardous chemical waste.
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Follow your institution's and local regulations for the final disposal of hazardous chemical

waste.

Emergency Procedures: Spill and Exposure
Spill Cleanup:

Evacuate and Secure: Evacuate the immediate area of the spill. Restrict access to the area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Absorb: For a small spill, gently cover with an inert absorbent material (e.g., vermiculite,

sand, or a commercial chemical absorbent). Avoid raising dust.

Collect: Carefully scoop the absorbed material and spilled powder into a labeled, sealed

container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water. Collect all cleaning materials as hazardous waste.

Exposure Response:

Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols and Visualizations
Protocol: Preparation of a BLT-1 Stock Solution
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This protocol outlines the steps for preparing a stock solution of BLT-1. All steps must be

performed in a chemical fume hood while wearing appropriate PPE.

Calculate Required Mass: Determine the mass of BLT-1 needed to achieve the desired

concentration and volume.

Example: For a 10 mM stock solution in 1 mL of DMSO:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = (0.010 mol/L) x (0.001 L) x (241.4 g/mol ) = 0.002414 g = 2.414 mg

Weigh BLT-1: Carefully weigh the calculated mass of BLT-1 powder onto weigh paper inside

a chemical fume hood.

Dissolve: Transfer the weighed BLT-1 to an appropriate vial. Add the desired volume of

solvent (e.g., DMSO) to the vial.

Ensure Complete Dissolution: Vortex or sonicate the solution until the BLT-1 is completely

dissolved.

Store: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.

Diagrams
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Caption: Workflow for the safe handling and preparation of BLT-1 solutions.
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Caption: Mechanism of action of BLT-1 as an inhibitor of SR-BI mediated lipid uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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